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Compound of Interest

Compound Name: (+)-PD 128907 hydrochloride

Cat. No.: B609867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-PD 128907 hydrochloride is a potent and selective agonist for the dopamine D3 and D2

receptors, with a higher affinity for the D3 subtype.[1] It is widely used in neuroscience research

to investigate the roles of these receptors in various physiological and pathological processes,

including Parkinson's disease, schizophrenia, and depression.[2] Accurate and consistent

preparation of stock solutions is critical for obtaining reliable and reproducible experimental

results. This document provides detailed protocols for the preparation, storage, and handling of

(+)-PD 128907 hydrochloride solutions.

Chemical Properties
Properly identifying the compound is the first step before preparation.

Property Value

Molecular Formula C₁₄H₁₉NO₃ · HCl

Molecular Weight 285.77 g/mol [1]

CAS Number 300576-59-4[1]

Appearance Crystalline solid[2]

Purity ≥98% (HPLC)[1][3]
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Note: The batch-specific molecular weight may vary due to hydration and should be confirmed

from the vial label or Certificate of Analysis before preparation.[1][3]

Solubility Data
The choice of solvent is crucial for preparing a stable, homogenous stock solution. The

solubility of (+)-PD 128907 hydrochloride in common laboratory solvents is summarized

below.

Solvent Maximum Concentration Notes

DMSO 150 mg/mL (524.9 mM)

Sonication or gentle warming

may be required to aid

dissolution.[4]

Water 2.86 mg/mL (~10 mM)[1][3]

Ethanol Slightly soluble[2]
Not recommended for high-

concentration stock solutions.

PBS (pH 7.2) 0.5 mg/mL[2] Limited solubility.

Storage and Stability
Proper storage is essential to maintain the integrity and activity of the compound and its

solutions.

Form
Storage
Temperature

Stability Period Notes

Solid Powder -20°C[2] ≥ 3 years

Store in a tightly

sealed vial, protected

from moisture.[5]

In Solvent (e.g.,

DMSO)
-80°C Up to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[5][6]

In Solvent (e.g.,

DMSO)
-20°C Up to 1 month[5][6]

Use for short-term

storage.
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Experimental Protocols
Protocol 1: Preparation of a High-Concentration DMSO
Stock Solution (e.g., 50 mM)
This protocol is suitable for preparing a concentrated stock for long-term storage, which can be

later diluted for various in vitro and in vivo applications.

Materials:

(+)-PD 128907 hydrochloride powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer and sonicator

Procedure:

Pre-Equilibration: Allow the vial of (+)-PD 128907 hydrochloride to equilibrate to room

temperature for at least 60 minutes before opening to prevent condensation of moisture.[7]

Weighing: On a calibrated analytical balance, carefully weigh the desired amount of the

compound. For example, to prepare 1 mL of a 50 mM stock solution, weigh out 14.29 mg

(Mass = 50 mmol/L * 1 L * 285.77 g/mol * 0.001 L).

Dissolution: Add the appropriate volume of DMSO to the powder. For the example above,

add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly. If the compound does not dissolve

completely, sonicate the solution in a water bath for 5-10 minutes or warm gently (e.g., in a

37°C water bath) until the solution is clear.[4]

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, tightly

sealed vials. This minimizes contamination and degradation from repeated freeze-thaw
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cycles.[5][6]

Storage: Store the aliquots at -80°C for long-term stability (up to 1 year) or at -20°C for

shorter periods (up to 1 month).[5]

Protocol 2: Preparation of an Aqueous Stock Solution
(e.g., 10 mM)
This protocol is useful for experiments where DMSO may interfere with the assay.

Materials:

(+)-PD 128907 hydrochloride powder

Nuclease-free or sterile deionized water

Sterile tubes

Analytical balance and vortex mixer

Procedure:

Equilibrate and Weigh: Follow steps 1 and 2 from Protocol 1. To prepare 1 mL of a 10 mM

aqueous solution, weigh 2.86 mg of the compound.[1]

Dissolution: Add 1 mL of sterile water to the powder.

Mixing: Vortex thoroughly until the solid is completely dissolved. The solution should be clear.

Usage: It is highly recommended to prepare aqueous solutions fresh on the day of use.[4][7]

If short-term storage is necessary, store aliquots at -20°C, but be aware that stability is

significantly lower than in DMSO.
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Workflow: Stock Solution Preparation
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Caption: Experimental workflow for preparing (+)-PD 128907 hydrochloride stock solutions.
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Signaling Pathway: D2/D3 Receptor Activation
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Caption: Simplified signaling pathway of (+)-PD 128907 via Gi/o-coupled D2/D3 receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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